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Compound of Interest

Compound Name: 4-Bromo-2-methylaniline

Cat. No.: B145978 Get Quote

An In-depth Technical Guide to 4-Bromo-2-methylaniline

This technical guide provides a comprehensive overview of 4-Bromo-2-methylaniline (CAS

583-75-5), a key chemical intermediate in various synthetic processes. It is intended for

researchers, scientists, and professionals in drug development and chemical research. This

document details the compound's fundamental properties, a detailed experimental protocol for

its synthesis, and a visual representation of the synthetic pathway.

Core Properties of 4-Bromo-2-methylaniline
4-Bromo-2-methylaniline, also known as 2-Amino-5-bromotoluene or 4-Bromo-o-toluidine, is

a substituted aniline that serves as a versatile building block in organic synthesis.[1] It typically

appears as a white to light yellow crystalline powder.[2] The compound is sparingly soluble in

water but shows good solubility in organic solvents like ethanol and acetone.[2]

Quantitative Data Summary
The fundamental molecular properties of 4-Bromo-2-methylaniline are summarized in the

table below for quick reference.
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Property Value Source

Molecular Formula C₇H₈BrN [2][3][4]

BrC₆H₃(CH₃)NH₂ [4][5]

Molecular Weight 186.05 g/mol [3][4][5]

186.04912 g/mol [2]

CAS Number 583-75-5 [3][4][5]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 57-61 °C [5]

Boiling Point 240-257 °C [2]

Applications in Research and Development
4-Bromo-2-methylaniline is a crucial intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1][2] Its reactive amine and bromo functional groups allow for a variety of

chemical transformations, including nucleophilic substitution, electrophilic aromatic substitution,

and coupling reactions.[2][6] These properties make it an important starting material for

creating more complex molecules with potential biological activities.[1]

Experimental Protocol: Synthesis of 4-Bromo-2-
methylaniline
The following is a detailed three-step protocol for the synthesis of 4-Bromo-2-methylaniline,

based on a patented production process.[7] This process involves the protection of the amine

group, followed by bromination and subsequent deprotection.

Step 1: Acetylation (Amine Protection)
Objective: To protect the amino group of 2-methylaniline to prevent side reactions during

bromination.

Procedure:
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React 2-methylaniline with an acetylating agent (e.g., acetic anhydride) to form N-(2-

methylphenyl)acetamide.

This reaction is typically carried out in a suitable solvent.

The product, white needle-like crystals of N-(2-methylphenyl)acetamide, is then isolated.

Step 2: Bromination
Objective: To introduce a bromine atom at the para-position of the N-(2-

methylphenyl)acetamide.

Procedure:

The N-(2-methylphenyl)acetamide obtained from Step 1 is used as the raw material.

A bromination reaction is performed to yield N-(4-bromo-2-methylphenyl)acetamide.

Step 3: Hydrolysis (Deprotection)
Objective: To remove the acetyl protecting group and obtain the final product, 4-Bromo-2-
methylaniline.

Procedure:

The N-(4-bromo-2-methylphenyl)acetamide from Step 2 is subjected to a hydrolysis

reaction.

In a beaker, combine the N-(4-bromo-2-methylphenyl)acetamide with 30mL of

concentrated hydrochloric acid and 50mL of freshly distilled dioxane.[7]

Reflux the mixture for 2 hours.[7]

After refluxing, neutralize the reaction solution with an ammoniacal liquor until the pH

reaches 9.[7]

Leach the resulting white precipitate from the beaker.[7]

Allow the filtrate to stand for phase separation and retain the organic phase.[7]
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Wash the organic phase twice and dry it using anhydrous magnesium sulfate to yield 4-
Bromo-2-methylaniline.[7]

Visualized Synthesis Workflow
The following diagram illustrates the logical flow of the synthesis process for 4-Bromo-2-
methylaniline.

Synthesis Workflow for 4-Bromo-2-methylaniline
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Caption: Synthesis Workflow for 4-Bromo-2-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromo-2-methylaniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145978#4-bromo-2-methylaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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